2-(4-methylphenyl)-4-{[(3-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine

• IUPAC Name: 2-(4-methylphenyl)-4-[(3-methylphenyl)methylsulfanyl]pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C21H19N3S/c1-15-6-8-18(9-7-15)19-13-20-21(22-10-11-24(20)23-19)25-14-17-5-3-4-16(2)12-17/h3-13H,14H2,1-2H3
• InChI Key: MXYPLOONIXXCOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN3C=CN=C(C3=C2)SCC4=CC=CC(=C4)C
• Molecular Formula: C21H19N3S
• Molecular Weight: 345.5 g/mol

Description

2-(4-methylphenyl)-4-{[(3-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine, also known as 4MPM, is a heterocyclic compound first synthesized in the 1960s. It is a member of the pyrazole family and is known for its unique properties and applications, particularly in medicinal chemistry. 4MPM is a colorless crystalline solid with a melting point of 126-127°C and an approximate molecular weight of 251.33 g/mol. It is soluble in organic solvents such as ethanol and methanol, and is insoluble in water.

Scientific Research Applications

2-(4-methylphenyl)-4-{[(3-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine has many applications in scientific research. It is used as a building block in organic synthesis, and as a starting material for the synthesis of a wide range of heterocyclic compounds. It has also been used in the synthesis of various pharmaceuticals, such as anti-ulcer drugs, anti-inflammatory agents, and anti-cancer agents. In addition, 2-(4-methylphenyl)-4-{[(3-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine has been used in the synthesis of organic dyes and pigments, as well as in the synthesis of polymers.

Mechanism of Action

The exact mechanism of action of 2-(4-methylphenyl)-4-{[(3-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine is not yet fully understood. However, it is believed to act as an inhibitor of several enzymes, such as acetylcholinesterase (AChE) and monoamine oxidase (MAO). It has also been shown to act as an agonist of the serotonin 5-HT2A receptor. In addition, 2-(4-methylphenyl)-4-{[(3-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine has been found to interact with several other proteins, such as the cyclooxygenase (COX) and the peroxisome proliferator-activated receptor (PPAR).
Biochemical and Physiological Effects
2-(4-methylphenyl)-4-{[(3-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine has been found to have a variety of biochemical and physiological effects. In animal studies, it has been shown to have anti-inflammatory, anti-ulcer, and anti-cancer effects. In addition, it has been found to reduce the levels of cholesterol, triglycerides, and low-density lipoprotein (LDL) in the blood. It has also been shown to have neuroprotective effects, as well as to reduce the levels of reactive oxygen species (ROS) in the brain.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-(4-methylphenyl)-4-{[(3-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine in laboratory experiments is its high solubility in organic solvents, which makes it easy to handle and store. In addition, it is relatively inexpensive and can be easily synthesized in the laboratory. However, its low water solubility and its tendency to react with other compounds can make it difficult to use in some experiments.

Future Directions

The potential applications of 2-(4-methylphenyl)-4-{[(3-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine are still being explored. Further research is needed to better understand its mechanism of action and to identify new uses for it in medicinal chemistry and other fields. In addition, further studies are needed to investigate its potential as an anti-inflammatory, anti-ulcer, and anti-cancer agent. Finally, further research is needed to investigate its potential to interact with other proteins and to identify new targets for its action.

Synthesis Methods

2-(4-methylphenyl)-4-{[(3-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine can be synthesized using a variety of methods. The most common method involves the condensation of 4-methylphenylhydrazine and 3-methylbenzaldehyde in the presence of an acid catalyst. This reaction is carried out at a temperature of 100°C for 8 hours. The resulting product is then purified by recrystallization from ethanol.